Cas no 2034595-22-5 (2-(4-chlorophenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide
• CAS No: 2034595-22-5
• MF: C₁₇H₁₄ClNO₃S
• MW: 347.815962314606
• CID: 6447836
• PubChem ID: 119101934
• Update Time: 2025-05-21

2-(4-chlorophenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide
• F6516-1161
• 2-(4-chlorophenoxy)-N-((5-(thiophen-3-yl)furan-2-yl)methyl)acetamide
• AKOS026693365
• 2-(4-chlorophenoxy)-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}acetamide
• 2-(4-chlorophenoxy)-N-[(5-thiophen-3-ylfuran-2-yl)methyl]acetamide
• 2034595-22-5

• Inchi： 1S/C17H14ClNO3S/c18-13-1-3-14(4-2-13)21-10-17(20)19-9-15-5-6-16(22-15)12-7-8-23-11-12/h1-8,11H,9-10H2,(H,19,20)
• InChI Key： MKUQIZOAZPBDQX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1=CC=C(C2=CSC=C2)O1)=O

Computed Properties

• Exact Mass: 347.0382922g/mol
• Monoisotopic Mass: 347.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-(4-chlorophenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide

Chemical Overview of 2-(4-Chlorophenoxy)-N-{5-(Thiophen-3-Yl)Furan-2-Ylmethyl}Acetamide (CAS No. 2034595-22-5)

The compound 2-(4-chlorophenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide (CAS No. 2034595-22-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent research, particularly in the fields of drug design and material science. Its unique structure, incorporating a thiophene ring and a furan moiety, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of furan-based compounds in medicinal chemistry, particularly due to their ability to modulate biological pathways. The presence of the 4-chlorophenoxy group in this molecule enhances its lipophilicity, making it a promising candidate for drug delivery systems. Additionally, the thiophene ring introduces electronic versatility, which can be exploited in designing bioactive molecules with tailored functionalities.

The synthesis of CAS No. 2034595-22-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported efficient methods for constructing the furan-thiophene conjugate, which is a critical step in the overall synthesis. These methods often utilize transition metal catalysts to achieve high yields and selectivity, ensuring the scalability of the process for industrial applications.

In terms of pharmacological activity, this compound has shown potential as a modulator of cellular signaling pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in chronic diseases. The integration of thiophene and furan moieties into its structure is believed to contribute significantly to its bioactivity, as these groups are known to interact with various biological targets.

From a structural standpoint, the molecule's architecture is highly symmetrical, which may influence its solubility and stability under different environmental conditions. This symmetry also plays a role in its electronic properties, making it suitable for applications in optoelectronics and advanced materials. Recent advancements in computational chemistry have enabled detailed modeling of its electronic structure, providing insights into its potential uses in nanotechnology.

The compound's ability to form hydrogen bonds is another key feature that enhances its compatibility with biological systems. This property is particularly advantageous in drug design, where hydrogen bonding is crucial for molecular recognition and binding affinity. Researchers have explored the use of this compound as a scaffold for designing peptide mimetics and other bioactive agents.

In conclusion, CAS No. 2034595-22-5, or 2-(4-chlorophenoxy)-N-{5-(thiophen-3-yl)furan-2-y lmethyl}acetamide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing modern science and technology.